Cas no 835595-02-3 (Benzoic acid, 3-(5,6-dichloro-1-methyl-1H-indol-2-yl)-)

• Product name: Benzoic acid, 3-(5,6-dichloro-1-methyl-1H-indol-2-yl)-
• CAS No: 835595-02-3
• MF: C₁₆H₁₁Cl₂NO₂
• MW: 320.170042276382
• CID: 669685
• PubChem ID: 11151348

Benzoic acid, 3-(5,6-dichloro-1-methyl-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(5,6-dichloro-1-methyl-1H-indol-2-yl)-
• 3-(5,6-dichloro-1-methyl-1H-indol-2-yl)Benzoic acid
• 3-(5,6-dichloro-1-methylindol-2-yl)benzoic acid
• 835595-02-3
• SCHEMBL5790230
• FT-0747472
• DTXSID20457077

• Inchi： InChI=1S/C16H11Cl2NO2/c1-19-14(9-3-2-4-10(5-9)16(20)21)7-11-6-12(17)13(18)8-15(11)19/h2-8H,1H3,(H,20,21)
• InChI Key： PSDJKGZUXMGTJO-UHFFFAOYSA-N
• SMILES： CN1C(=CC2=CC(=C(C=C21)Cl)Cl)C3=CC(=CC=C3)C(=O)O

Computed Properties

• Exact Mass: 319.0166840g/mol
• Monoisotopic Mass: 319.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų
• XLogP3: 4.4